Cas no 77526-90-0 (Phosphonic acid, P-(2-bromophenyl)-, diethyl ester)

• Product Name: Phosphonic acid, P-(2-bromophenyl)-, diethyl ester
• CAS No: 77526-90-0
• MF: C₁₀H₁₄BrO₃P
• MW: 293.094123363495
• CID: 581538
• PubChem ID: 284858
• Update Time: 2025-04-19

Phosphonic acid, P-(2-bromophenyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, P-(2-bromophenyl)-, diethyl ester
• 1-bromo-2-diethoxyphosphorylbenzene
• (2-bromo-phenyl)-phosphonic acid diethyl ester
• (2-Brom-phenyl)-phosphonsaeure-diaethylester
• AC1L61SX
• AC1Q26FJ
• AG-J-04789
• AR-1I4864
• CTK2I1090
• diethyl (2-bromophenyl)phosphonate
• diethyl 2-bromophenylphosphonate
• Diethyl o-bromobenzenephosphonate
• NSC141168
• DTXSID80301108
• NSC-141168
• SY311557
• SCHEMBL6839385
• 77526-90-0

• Inchi： 1S/C10H14BrO3P/c1-3-13-15(12,14-4-2)10-8-6-5-7-9(10)11/h5-8H,3-4H2,1-2H3
• InChI Key： VAEMTXXZNPDQNC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 291.98642
• Monoisotopic Mass: 291.98639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 3.34050